Cas no 361172-20-5 (N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethoxybenzamide)

• Product Name: N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethoxybenzamide
• CAS No: 361172-20-5
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 6612291
• PubChem ID: 4670933
• Update Time: 2025-07-21

N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethoxybenzamide
• SR-01000445183-1
• F0778-0221
• 361172-20-5
• Oprea1_575391
• N-[2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,5-dimethoxybenzamide
• AKOS024599725
• N-[2-(3,5-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,5-dimethoxybenzamide
• SR-01000445183
• N-(2-(3,5-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,5-dimethoxybenzamide
• EU-0039537

• Inchi： 1S/C22H23N3O3S/c1-13-5-14(2)7-16(6-13)25-21(19-11-29-12-20(19)24-25)23-22(26)15-8-17(27-3)10-18(9-15)28-4/h5-10H,11-12H2,1-4H3,(H,23,26)
• InChI Key： CKCIUVHKLNQBRN-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=C(C=C(C=1)OC)OC)=O)N(C1C=C(C)C=C(C)C=1)N=2

Computed Properties

• Exact Mass: 409.14601278g/mol
• Monoisotopic Mass: 409.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 90.7Ų

Additional information on N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethoxybenzamide

N-2-(3,5-Dimethylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-yl-3,5-dimethoxybenzamide: A Comprehensive Overview

The compound with CAS No. 361172-20-5, known as N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3,5-dimethoxybenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a thienopyrazole ring system and a benzamide moiety. The presence of these functional groups endows the molecule with unique chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of thienopyrazole derivatives in medicinal chemistry due to their potential as kinase inhibitors and other therapeutic agents. The benzamide group in this compound further enhances its biological activity by providing additional sites for molecular interactions. Researchers have explored the synthesis of similar compounds using novel methodologies that emphasize sustainability and efficiency. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The structural complexity of N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3,5-dimethoxybenzamide makes it an intriguing subject for computational studies. Advanced computational techniques such as density functional theory (DFT) have been employed to investigate its electronic properties and stability. These studies have provided valuable insights into its potential as a building block for more complex molecules or as a standalone material with unique electronic characteristics.

In terms of synthesis, the compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The use of palladium catalysts has been particularly effective in facilitating these reactions. Recent advancements in catalytic systems have enabled the synthesis of this compound with higher purity and reproducibility. Additionally, the incorporation of green chemistry principles has led to the development of more environmentally friendly synthetic pathways.

The application of N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3,5-dimethoxybenzamide extends beyond medicinal chemistry into areas such as optoelectronics and sensor technology. Its ability to form self-assembled monolayers (SAMs) has been explored for use in creating ultra-sensitive biosensors. Furthermore, its fluorescence properties under UV light suggest potential applications in imaging technologies.

Despite its promising applications, the handling and storage of this compound require careful consideration due to its sensitivity to environmental factors such as light and temperature. Researchers have developed innovative storage solutions that minimize degradation while maintaining its chemical integrity.

In conclusion, N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3,5-dimethoxybenzamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure and versatile functional groups make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new properties and uses for this compound